2-(3-(4-Bromophenyl)propoxy)-3-chloro-1,4-difluorobenzene

• Molecular Formula: C15H12BrClF2O
• Molecular Weight: 361.61 g/mol
• IUPAC Name: 2-[3-(4-bromophenyl)propoxy]-3-chloro-1,4-difluorobenzene
• InChI: InChI=1S/C15H12BrClF2O/c16-11-5-3-10(4-6-11)2-1-9-20-15-13(19)8-7-12(18)14(15)17/h3-8H,1-2,9H2
• InChI Key: FNOGREFIAIHTNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCCOC2=C(C=CC(=C2Cl)F)F)Br

Description

2-(3-(4-Bromophenyl)propoxy)-3-chloro-1,4-difluorobenzene is a useful research compound. Its molecular formula is C15H12BrClF2O and its molecular weight is 361.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(4-Bromophenyl)propan-1-ol from the previous step (1 eq.) and 2-chloro-3,6-difluorophenol (1 eq.) were taken up in freshly deoxygenated toluene (0.3 M). To this solution was then added 1,1′-(azodicarbonyl)-dipiperidine (1.2 eq.) and finally tributylphosphine (1.2 eq.). The resulting yellow solution was heated at 80° C. for 2 h. The reaction mixture was cooled to RT, diluted with ether, and washed with 1 N aq. NaOH. The aqueous wash was back extracted with ether and the combined organic extracts were dried over MgSO4. Filtration and concentration of the filtrate in vacuo afforded a yellow semi-solid. Purification of the crude product thus obtained by way of flash chromatography (SiO2, Hex→15:1 (v/v) Hex:EtOAc) afforded the title compound as a colorless oil.